![molecular formula C14H12FN3 B5765997 2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine CAS No. 331739-28-7](/img/structure/B5765997.png)
2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
Overview
Description
2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. This compound is a pyrazolopyrimidine derivative that has been synthesized using various methods. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Translocator Protein (TSPO) Ligand Research
2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their potential to bind to the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker of neuroinflammatory processes. These derivatives, including compounds similar to DPA-714, displayed subnanomolar affinity for TSPO. They have potential as in vivo PET-radiotracers for neuroinflammation imaging (Damont et al., 2015). Another study focused on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging TSPO with PET, using a pyrazolo[1,5-a]pyrimidineacetamide structure (Dollé et al., 2008).
Anticancer Properties
A synthesized compound, 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, demonstrated distinct effective inhibition on the proliferation of certain cancer cell lines, indicating potential anticancer properties (Liu et al., 2016).
COX-2 Selective Inhibition
Bicyclic pyrazolo[1,5-a]pyrimidines were synthesized as potent and selective cyclooxygenase-2 (COX-2) inhibitors, showing potential for anti-inflammatory applications (Almansa et al., 2001).
Anxiolytic Effects
Derivatives of pyrazolo[1,5-a]pyrimidine were synthesized and evaluated for antianxiety properties. Certain compounds showed anxiolytic effects comparable to clinically used benzodiazepines without potentiating CNS depressant effects (Kirkpatrick et al., 1977).
Synthesis of Fluorescent Probes
Pyrazolo[1,5-a]pyrimidines were used as intermediates for the preparation of functional fluorophores. These compounds exhibited large Stokes shifts and strong fluorescence intensity, potentially useful as fluorescent probes (Castillo et al., 2018).
Antimycobacterial Activity
Novel 3-phenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amines were designed and synthesized, showing potent in vitro growth inhibition of Mycobacterium tuberculosis, highlighting their potential as M.tb inhibitors (Sutherland et al., 2022).
Imaging of Neurodegenerative Disorders
Certain pyrazolo[1,5-a]pyrimidine derivatives were synthesized and found to have high affinity and selectivity for peripheral benzodiazepine receptors (PBRs), suggesting their potential for imaging PBR expression in neurodegenerative disorders (Fookes et al., 2008).
properties
IUPAC Name |
2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN3/c1-9-7-10(2)18-14(16-9)8-13(17-18)11-3-5-12(15)6-4-11/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOVIDVFYHYCARP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC(=NN12)C3=CC=C(C=C3)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20355524 | |
Record name | 2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
331739-28-7 | |
Record name | 2-(4-fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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